N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C25H23N3O4/c1-3-30-20-13-11-19(12-14-20)26-23(29)16-31-22-10-5-4-9-21(22)25-27-24(28-32-25)18-8-6-7-17(2)15-18/h4-15H,3,16H2,1-2H3,(H,26,29)
• InChI Key: UTFAAUSKMJVKMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as ETOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ETOA belongs to the category of oxadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood. However, studies have suggested that this compound exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, cancer, and bacterial infections.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, inhibit the growth of cancer cells, and exhibit antibacterial activity. This compound has also been shown to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for laboratory experiments. It is a stable compound and can be easily synthesized in large quantities. It has also been shown to have low toxicity and can be administered orally or intravenously. However, the limitations of this compound include its limited solubility in water and its potential to interact with other compounds.

Future Directions

There are several potential future directions for the research on N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Studies can focus on investigating the specific signaling pathways and enzymes targeted by this compound. Further research can also explore the potential use of this compound in combination with other drugs for enhanced therapeutic effects. Additionally, studies can investigate the use of this compound in other disease models, such as autoimmune diseases and metabolic disorders.
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its diverse biological activities and low toxicity make it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves the reaction of 4-ethoxyaniline with 2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic anhydride and a catalyst. The resulting product is purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that this compound exhibits anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have a neuroprotective effect and can potentially be used in the treatment of neurodegenerative diseases.